Cas no 17345-74-3 (1,2,3-Benzenetriol,4,5,6-tribromo-)
17345-74-3 structure
Product Name:1,2,3-Benzenetriol,4,5,6-tribromo-
CAS No:17345-74-3
MF:C6H3Br3O3
MW:362.798219919205
CID:227005
PubChem ID:226481
Update Time:2025-04-19
1,2,3-Benzenetriol,4,5,6-tribromo- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Benzenetriol,4,5,6-tribromo-
- 4,5,6-tribromobenzene-1,2,3-triol
- 4,5,6-tribromo-pyrogallol
- 4,5,6-Tribrom-pyrogallol
- AC1L5ESR
- AC1Q25HW
- AG-K-72325
- AR-1F8259
- CTK4D4648
- NSC16931
- tribromopyrogallol
- Tribrompyrogallol
- Tribrom-pyrogallol
- 17345-74-3
- SCHEMBL6436652
- NSC-16931
- DTXSID30280459
-
- Inchi: 1S/C6H3Br3O3/c7-1-2(8)4(10)6(12)5(11)3(1)9/h10-12H
- InChI Key: ARJKUIKBPQATMT-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C(=C(C=1O)O)O)Br)Br
Computed Properties
- Exact Mass: 359.76309
- Monoisotopic Mass: 359.763232
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7
- XLogP3: 2.9
Experimental Properties
- Density: 2.722
- Boiling Point: 341.7°C at 760 mmHg
- Flash Point: 160.5°C
- Refractive Index: 1.762
- PSA: 60.69
- LogP: 3.09090
1,2,3-Benzenetriol,4,5,6-tribromo- Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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